Cas no 343373-72-8 (4-(6-Chloro-2-phenyl-4-pyrimidinyl)morpholine)

• Product Name: 4-(6-Chloro-2-phenyl-4-pyrimidinyl)morpholine
• CAS No: 343373-72-8
• MF: C₁₄H₁₄ClN₃O
• MW: 275.733461856842
• MDL: MFCD00754198
• CID: 1079161
• PubChem ID: 1101911
• Update Time: 2025-04-20

4-(6-Chloro-2-phenyl-4-pyrimidinyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-2-phenylpyrimidin-4-yl)morpholine
• 4-(6-Chloro-2-phenyl-4-pyrimidinyl)morpholine
• BCZUTFTXOOUHBV-UHFFFAOYSA-N
• HMS1365K15
• MFCD00754198
• J-513614
• 343373-72-8
• Bionet2_000587
• SCHEMBL1029661
• 4-(6-Chloro-2-phenyl-pyrimidin-4-yl)-morpholine
• 4-(6-chloro-2-phenyl-4-pyrimidyl)morpholine
• Oprea1_256728
• CS-0327665
• DTXSID40360317
• AKOS005070877
• 6N-344S
• Oprea1_212489

• MDL： MFCD00754198
• Inchi： 1S/C14H14ClN3O/c15-12-10-13(18-6-8-19-9-7-18)17-14(16-12)11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： BCZUTFTXOOUHBV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C=CC=CC=2)=N1)N1CCOCC1

Computed Properties

• Exact Mass: 275.08254g/mol
• Monoisotopic Mass: 275.08254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Melting Point: 128-130°
• LogP: 3.3

4-(6-Chloro-2-phenyl-4-pyrimidinyl)morpholine Security Information

• HazardClass：IRRITANT